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Compound of Interest

Compound Name: Prenylamine Lactate

Cat. No.: B1679081

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Prenylamine
Lactate in a laboratory setting. Given that Prenylamine Lactate was withdrawn from the
market due to significant cardiotoxicity, it should be handled as a potent and hazardous
compound.[1][2][3] Although a specific Safety Data Sheet (SDS) for Prenylamine Lactate is
not readily available, the following recommendations are based on its known pharmacological
properties and general best practices for handling hazardous chemicals.

Hazard Summary

Prenylamine Lactate is a calcium channel blocker and adrenergic agent formerly used to treat
angina pectoris.[4][5][6] Its primary hazards are associated with its potent cardiovascular
effects.

o Cardiotoxicity: The primary reason for its market withdrawal was its tendency to cause long
QT syndrome, which can lead to life-threatening cardiac arrhythmias such as torsades de
pointes and ventricular fibrillation.[1][3]

e Pharmacological Effects: As a calcium channel blocker, it can also cause hypotension (low
blood pressure) and bradycardia (slow heart rate).[4][5]

e Metabolism: In humans, prenylamine is metabolized to amphetamine, a stimulant.[1]
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o Other Potential Effects: While specific data is limited, compounds of this nature may cause
skin and eye irritation.[7]

Due to these significant risks, stringent adherence to safety protocols is mandatory to prevent
accidental exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure. The following table
summarizes the recommended PPE for various laboratory activities involving Prenylamine
Lactate.
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BENGHE

Activity

Eye/Face
Protection

Hand Protection

Body Protection

Respiratory
Protection

Handling small
guantities (mg
scale) in a fume
hood

Safety glasses

with side shields

Double nitrile

gloves

Fully-buttoned
lab coat

Not generally

required

NIOSH-approved
respirator (N95

Weighing and ) o ) )
] Chemical splash Double nitrile Fully-buttoned or higher) if not
preparing _
] goggles gloves lab coat in a fume hood
solutions ) )
or if dust is
generated
] ] Chemical-
Handling larger Face shield over o ) NIOSH-approved
Double nitrile resistant

quantities or risk

of splashing

chemical splash

goggles

gloves

disposable gown

over lab coat

respirator (N95
or higher)

Cleaning up a

small spill

Chemical splash

goggles

Heavy-duty nitrile
or butyl rubber

gloves

Chemical-
resistant
disposable gown

over lab coat

NIOSH-approved
respirator (N95
or higher)

Responding to a
large spill or

emergency

Full-face
respirator with
appropriate

cartridges

Heavy-duty nitrile
or butyl rubber

gloves

Full-body
chemical-

resistant suit

Self-contained
breathing
apparatus
(SCBA) may be

necessary

Standard Operating Procedures

Handling and Storage

» Designated Area: All work with Prenylamine Lactate should be conducted in a designated
and clearly marked area to minimize the risk of cross-contamination.
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» Ventilation: Handle solid forms of Prenylamine Lactate in a certified chemical fume hood to
prevent the inhalation of fine powders.

e Avoid Dust and Aerosols: Take care to avoid the generation of dust when handling the solid
compound.

o Storage: Store Prenylamine Lactate in a tightly sealed, clearly labeled container in a cool,
dry, and well-ventilated area. Keep it segregated from incompatible materials.

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.

Disposal Plan

o Waste Classification: All waste contaminated with Prenylamine Lactate, including empty
containers, disposable PPE, and cleaning materials, should be treated as hazardous
chemical waste.

o Containment: Collect waste in designated, sealed, and clearly labeled containers.

» Disposal Route: Dispose of all hazardous waste through your institution's environmental
health and safety office, following all local, state, and federal regulations. Do not dispose of
Prenylamine Lactate down the drain or in the regular trash.[8]

Emergency Procedures
Spills

o Small Spills (a few milligrams):

[¢]

Evacuate non-essential personnel from the immediate area.

[e]

Wearing the appropriate PPE (see table above), gently cover the spill with an absorbent
material suitable for chemical spills.

[e]

Carefully scoop the material into a designated hazardous waste container.

o

Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.
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o Place all cleaning materials in the hazardous waste container.
o Large Spills:
o Evacuate the laboratory immediately and secure the area.

o Alert your institution's emergency response team and environmental health and safety
office.

o Do not attempt to clean up a large spill without specialized training and equipment.

Personal Exposure

e Skin Contact:
o Immediately remove all contaminated clothing.
o Wash the affected area with copious amounts of soap and water for at least 15 minutes.

o Seek immediate medical attention. Inform medical personnel of the identity of the
compound and its cardiotoxic effects.

e Eye Contact:

o Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding
the eyelids open.

o Seek immediate medical attention.
e Inhalation:
o Move the individual to fresh air immediately.

o If breathing is difficult or has stopped, provide artificial respiration, but only if you are
trained to do so.

o Seek immediate medical attention.

e Ingestion:
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o Do NOT induce vomiting.
o If the person is conscious, rinse their mouth with water.
o Seek immediate medical attention.

Experimental Workflow Visualizations

The following diagram outlines the procedural workflow for responding to a Prenylamine
Lactate spill in the laboratory.
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Initial Assessment

Prenylamine Lactate Spill Occurs

:

Assess Spill Size and Risk

$mall Spill Large Spill

Small Spill Response Lvarge Spill Response

Evacuate Laboratory

Evacuate Immediate Area
and Secure Area

'

Don Appropriate PPE:
- Goggles
- Double Gloves

Alert Emergency Response

- Lab Coat/Gown and EHS
- Respirator
Cover with Absorbent Material Do NOT Attempt Cleanup

'

Collect Waste into
Hazardous Waste Container

:

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for Prenylamine Lactate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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